Cas no 595597-01-6 (tert-Butyl N-(1,1-dioxothian-4-yl)carbamate)

• Product Name: tert-Butyl N-(1,1-dioxothian-4-yl)carbamate
• CAS No: 595597-01-6
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• MDL: MFCD18839237
• CID: 1068109
• PubChem ID: 56776984
• Update Time: 2025-06-12

tert-Butyl N-(1,1-dioxothian-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-(1,1-dioxothian-4-yl)carbamate
• 1,1-dimethylethyl (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)carbamate
• 1,1-dimethylethyl (1,1-dioxotetrahydro-2H-thiopyran-4-yl)carbamate
• tert-butyl (1,1-dioxidetetrahydro-2H-thiopyran-4-yl)carbamate
• tert-butyl (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)carbamate
• Y9571
• 1,1-Dimethylethyl (1,1-dioxido-tetrahydro-2H-thiopyran-4-yl)carbamate
• VYA59701
• XKAPOJQKLRKFFV-UHFFFAOYSA-N
• F15697
• tert-ButylN-(1,1-dioxothian-4-yl)carbamate
• tert-butyl N-(1,1-dioxo-1-thian-4-yl)carbamate
• BS-29119
• MFCD18839237
• AKOS014475981
• 595597-01-6
• tert-Butyl (1,1-dioxo-1lambda~6~-thian-4-yl)carbamate
• 1,1-Dimethylethyl?N-(tetrahydro-1,1-dioxido-2H-thiopyran-4-yl)carbamate
• DTXSID10718467
• SY318807
• SCHEMBL3635881
• CS-0209095
• J-524793
• AMY3236
• tert-butyl N-(1,1-dioxo-1lambda-thian-4-yl)carbamate
• 4-(Boc-amino)tetrahydro-2H-thiopyran 1,1-Dioxide

• MDL： MFCD18839237
• Inchi： 1S/C10H19NO4S/c1-10(2,3)15-9(12)11-8-4-6-16(13,14)7-5-8/h8H,4-7H2,1-3H3,(H,11,12)
• InChI Key： XKAPOJQKLRKFFV-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 249.10300
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• PSA: 80.85000
• LogP: 2.56000

tert-Butyl N-(1,1-dioxothian-4-yl)carbamate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on tert-Butyl N-(1,1-dioxothian-4-yl)carbamate

Introduction to Tert-Butyl N-(1,1-dioxothian-4-yl)carbamate (CAS No. 595597-01-6)

Tert-Butyl N-(1,1-dioxothian-4-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 595597-01-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of dithiocarbamate derivatives, which are known for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of biologically active molecules. The structural motif of Tert-butyl N-(1,1-dioxothian-4-yl)carbamate incorporates a tert-butyl group and a dioxothian-4-yl moiety, which contribute to its unique chemical properties and reactivity. These features make it a valuable building block for the development of novel therapeutic agents.

The dithiocarbamate functional group is particularly noteworthy due to its ability to participate in various chemical transformations, including nucleophilic substitution reactions, coordination with metal ions, and formation of stable complexes. These properties have been leveraged in the design of Tert-butyl N-(1,1-dioxothian-4-yl)carbamate as a precursor for more complex molecules. In recent years, there has been a growing interest in dithiocarbamate derivatives as pharmacophores due to their demonstrated efficacy in modulating biological pathways. For instance, studies have shown that certain dithiocarbamates exhibit inhibitory activity against enzymes such as carbonic anhydrase and cathepsin, which are implicated in various pathological conditions.

One of the most compelling aspects of Tert-butyl N-(1,1-dioxothian-4-yl)carbamate is its potential as a scaffold for drug discovery. The presence of both the carbamate and dithioether functionalities allows for selective modifications at multiple positions, enabling chemists to fine-tune the pharmacological profile of derived compounds. This flexibility has been exploited in several research endeavors aimed at identifying novel therapeutic candidates. Notably, recent publications have highlighted the use of Tert-butyl N-(1,1-dioxothian-4-yl)carbamate in the synthesis of molecules with anti-inflammatory and anticancer properties. These studies underscore the compound's significance as a tool in medicinal chemistry.

The synthesis of Tert-butyl N-(1,1-dioxothian-4-yl)carbamate typically involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group provides steric hindrance, which can influence both the reactivity and selectivity of subsequent transformations. Additionally, the dioxothian moiety imparts electronic and steric effects that are critical for interactions with biological targets. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes, have been employed to enhance the efficiency and yield of these syntheses. These advancements have made it possible to produce Tert-butyl N-(1,1-dioxothian-4-yl)carbamate on a scalable basis for industrial applications.

In terms of biological activity, preliminary studies on derivatives of Tert-butyl N-(1,1-dioxothian-4-yl)carbamate have revealed promising results. For example, modifications to the dithioether core have led to compounds that exhibit potent inhibition of certain enzymes associated with neurodegenerative diseases. The tert-butyl group's bulkiness can modulate binding affinity by influencing hydrogen bonding interactions and hydrophobic effects within biological targets. Such structural features are often critical for achieving high selectivity and efficacy in drug design.

The role of computational chemistry has also been instrumental in understanding the behavior of Tert-butyl N-(1,1-dioxothian-4-yl)carbamate and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular structures, and explore potential interactions with biological macromolecules. These computational approaches complement experimental efforts by providing insights into structure-function relationships at an atomic level. As computational power continues to advance, it is expected that more sophisticated models will be developed to further elucidate the pharmacological potential of this compound class.

Future directions in the study of Tert-butyl N-(1,1-dioxothian-4-yl)carbamate may include exploring its role in developing treatments for infectious diseases and chronic conditions. The versatility of dithiocarbamate derivatives makes them attractive candidates for addressing unmet medical needs. Additionally, green chemistry principles are being increasingly applied to improve synthetic methodologies for compounds like this one. Sustainable practices aim to minimize waste generation and reduce environmental impact while maintaining high yields and purity standards.

In conclusion,Tert-butyl N-(1,1-dioxothian-4-yl)carbamate (CAS No. 595597-01-6) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications as an intermediate in drug synthesis and as a lead compound for therapeutic agents targeting various diseases. Ongoing research continues to uncover new ways to harness its chemical properties for improving human health outcomes.